Cas no 64145-52-4 (Cyclopentanone, 3-ethoxy-)

• Product Name: Cyclopentanone, 3-ethoxy-
• CAS No: 64145-52-4
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 424878
• PubChem ID: 15050470
• Update Time: 2025-04-19

Cyclopentanone, 3-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 3-ethoxy-
• 3-ethoxycyclopentan-1-one
• SCHEMBL3980699
• AKOS018195704
• 64145-52-4
• 3-Ethoxycyclopentanone
• DTXSID80567560

• Inchi： 1S/C7H12O2/c1-2-9-7-4-3-6(8)5-7/h7H,2-5H2,1H3
• InChI Key： UAFTUQCCPRMUPP-UHFFFAOYSA-N
• SMILES： O(CC)C1CC(CC1)=O

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3